Cas no 1047651-82-0 (trans-4-(4-Chlorophenyl)pyrrolidine-3-carboxylic acid hydrochloride)

Trans-4-(4-Chlorophenyl)pyrrolidine-3-carboxylic acid hydrochloride is a specialized organic compound used in pharmaceutical research. It exhibits high purity and stability, facilitating its use in complex syntheses. The compound's unique structural features offer versatility in drug design, enabling the development of novel therapeutic agents with potential applications in various therapeutic areas.
trans-4-(4-Chlorophenyl)pyrrolidine-3-carboxylic acid hydrochloride structure
1047651-82-0 structure
Product Name:trans-4-(4-Chlorophenyl)pyrrolidine-3-carboxylic acid hydrochloride
CAS No:1047651-82-0
MF:C11H12ClNO2
MW:225.671482086182
MDL:MFCD29079226
CID:69743
PubChem ID:2762111
Update Time:2025-07-20

trans-4-(4-Chlorophenyl)pyrrolidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • trans-4-(4-Chlorophenyl)pyrrolidine-3-carboxylic acid hydrochloride
    • (3S,4R)-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid
    • Trans-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid-hcl
    • 1047651-82-0
    • SCHEMBL1817941
    • rac-(3R,4S)-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid
    • (3S,4R)-4-(4-Chlorophenyl)-3-pyrrolidinecarboxylic acid
    • AKOS015856080
    • EN300-267138
    • 3-Pyrrolidinecarboxylicacid, 4-(4-chlorophenyl)-, (3S,4R)-
    • W19075
    • (3S,4R)-4-(4-Chlorophenyl)pyrrolidine-3-carboxylicacid
    • AKOS015898126
    • (3R,4S)-4-(4-CHLOROPHENYL)PYRROLIDINE-3-CARBOXYLIC ACID
    • MDL: MFCD29079226
    • Inchi: 1S/C11H12ClNO2/c12-8-3-1-7(2-4-8)9-5-13-6-10(9)11(14)15/h1-4,9-10,13H,5-6H2,(H,14,15)/t9-,10+/m0/s1
    • InChI Key: UOAQYJHCQPXLOP-VHSXEESVSA-N
    • SMILES: ClC1C=CC(=CC=1)[C@@H]1CNC[C@H]1C(=O)O

Computed Properties

  • Exact Mass: 225.05576
  • Monoisotopic Mass: 261.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3A^2
  • XLogP3: -0.8

Experimental Properties

  • PSA: 49.33
  • LogP: 2.05640

trans-4-(4-Chlorophenyl)pyrrolidine-3-carboxylic acid hydrochloride Pricemore >>

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Additional information on trans-4-(4-Chlorophenyl)pyrrolidine-3-carboxylic acid hydrochloride

trans-4-(4-Chlorophenyl)pyrrolidine-3-carboxylic acid hydrochloride (CAS No. 1047651-82-0): A Comprehensive Overview

trans-4-(4-Chlorophenyl)pyrrolidine-3-carboxylic acid hydrochloride (CAS No. 1047651-82-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of trans-4-(4-Chlorophenyl)pyrrolidine-3-carboxylic acid hydrochloride consists of a pyrrolidine ring with a 4-chlorophenyl substituent and a carboxylic acid group, all of which are crucial for its biological activity. The presence of the hydrochloride salt form enhances its solubility and stability, making it an ideal candidate for pharmaceutical formulations.

Recent studies have highlighted the potential of trans-4-(4-Chlorophenyl)pyrrolidine-3-carboxylic acid hydrochloride in modulating key enzymes and receptors involved in various disease states. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound can effectively inhibit the activity of certain kinases, which are known to play a pivotal role in cancer progression and inflammatory diseases.

In addition to its enzymatic inhibition properties, trans-4-(4-Chlorophenyl)pyrrolidine-3-carboxylic acid hydrochloride has also shown promise as a potential lead compound for the development of drugs targeting neurodegenerative disorders. Studies conducted by researchers at the University of California have indicated that this compound can cross the blood-brain barrier and exhibit neuroprotective effects, making it a valuable candidate for further investigation in this area.

The pharmacokinetic properties of trans-4-(4-Chlorophenyl)pyrrolidine-3-carboxylic acid hydrochloride have been extensively studied to optimize its therapeutic potential. Preclinical data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its efficacy and safety in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of trans-4-(4-Chlorophenyl)pyrrolidine-3-carboxylic acid hydrochloride in various therapeutic applications. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacological activity in human subjects. These findings have paved the way for more advanced clinical trials to further validate its therapeutic potential.

Beyond its direct therapeutic applications, trans-4-(4-Chlorophenyl)pyrrolidine-3-carboxylic acid hydrochloride has also been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it an invaluable tool for understanding complex biological processes and identifying new drug targets.

In conclusion, trans-4-(4-Chlorophenyl)pyrrolidine-3-carboxylic acid hydrochloride (CAS No. 1047651-82-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development and clinical evaluation. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, potentially leading to the development of novel treatments for various diseases.

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